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CAS No.: 63636-89-5
Cat. No.: B152805
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic characteristics of
Pyridine-2-sulfonamide, a key heterocyclic organic compound. The following sections detalil
its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data,
offering a foundational resource for compound identification, structural elucidation, and quality
control in research and development settings.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for determining the structure of organic
molecules. The chemical shifts observed in *H and 3C NMR spectra are indicative of the
electronic environment of the nuclei within the molecule.

'H NMR Spectroscopic Data

The proton NMR spectrum of Pyridine-2-sulfonamide will exhibit characteristic signals for the
protons on the pyridine ring and the sulfonamide group. The aromatic protons typically appear
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in the range of 6.5-9.2 ppm.[1] The specific chemical shifts are influenced by the electron-
withdrawing nature of the sulfonamide group.

Chemical Shift () o Coupling Constant
Proton . Multiplicity .

ppm (Predicted) (J) Hz (Predicted)
H-3 79-8.1 d ~8.0
H-4 7.7-7.9 t ~7.5
H-5 7.3-75 t ~6.0
H-6 8.4-8.6 d ~4.5

8.5-10.0 (broad
-SO2NH:2 ] S

singlet)

Note: Predicted values are based on analogous pyridine derivatives and general ranges for
sulfonamides. Actual values may vary depending on the solvent and experimental conditions.

3C NMR Spectroscopic Data

The carbon NMR spectrum provides information on the carbon framework of the molecule. The
carbons of the pyridine ring will show distinct signals, with their chemical shifts affected by the
nitrogen atom and the sulfonamide substituent.

Carbon Chemical Shift (8) ppm (Predicted)
C-2 157 - 160
C-3 124 - 127
C-4 137 - 140
C-5 122 - 125
C-6 148 - 151

Note: Predicted values are based on analogous pyridine derivatives. Actual values may vary
depending on the solvent and experimental conditions.
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Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule through their
characteristic vibrational frequencies. The IR spectrum of Pyridine-2-sulfonamide is expected
to show strong absorptions corresponding to the S=0 and N-H bonds of the sulfonamide
group, as well as vibrations from the pyridine ring.

. . Wavenumber (cm~?) .
Vibrational Mode . Intensity
(Typical Range)

N-H Stretch (sulfonamide) 3350 - 3250 Medium

C-H Stretch (aromatic) 3100 - 3000 Medium

C=N, C=C Stretch (pyridine )

) 1610 - 1450 Medium-Strong
ring)

Asymmetric SOz Stretch 1350 - 1300 Strong
Symmetric SO2 Stretch 1170 - 1145 Strong

S-N Stretch 950 - 900 Medium

The symmetric stretching bands of the SOz group in sulfonamides can be indicative of the
tautomeric form, with the amido form typically appearing between 1170 to 1145 cm~* and the
imido form between 1145 to 1130 cm~1.[2]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a compound. For Pyridine-2-sulfonamide (CsHeN20:2S), the expected molecular weight is
approximately 158.18 g/mol .
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lon Type m/z (Predicted) Description
[M]*+ 158 Molecular lon
[M-SOz]* 94 Loss of sulfur dioxide

Loss of the sulfonamide group,
[M-SO2NHz]* 78 o _
pyridine cation

Note: Fragmentation patterns can vary depending on the ionization method used.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of
Pyridine-2-sulfonamide.

NMR Spectroscopy

o Sample Preparation: Dissolve 5-10 mg of Pyridine-2-sulfonamide in approximately 0.6-0.7
mL of a suitable deuterated solvent (e.g., DMSO-des, CDCls, or D20) in a 5 mm NMR tube.

o Data Acquisition: Acquire *H and 13C NMR spectra on a 400 or 500 MHz NMR spectrometer.

» Data Processing: Process the raw data (Free Induction Decay) by applying a Fourier
transform. Phase and baseline correct the resulting spectrum.

o Data Analysis: Reference the chemical shifts to the residual solvent peak. Integrate the
signals in the *H NMR spectrum to determine proton ratios. Analyze the multiplicities and
coupling constants to deduce the connectivity of the protons. Assign the signals in both tH
and 13C spectra to the respective nuclei in the molecule.

IR Spectroscopy

o Sample Preparation (ATR): Place a small amount of the solid Pyridine-2-sulfonamide
sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

o Sample Preparation (KBr Pellet): Mix a small amount of the sample with dry potassium
bromide (KBr) and press it into a thin, transparent pellet.
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o Data Acquisition: Record the IR spectrum over a range of 4000-400 cm~* using a Fourier
Transform Infrared (FTIR) spectrometer.

o Data Analysis: Identify and assign the characteristic absorption bands to the corresponding
functional groups and vibrational modes within the molecule.

Mass Spectrometry

o Sample Introduction: Introduce a small amount of the sample into the mass spectrometer via
a suitable method such as direct infusion, a direct insertion probe, or after separation by Gas
Chromatography (GC) or Liquid Chromatography (LC).

« lonization: lonize the sample using an appropriate technique, such as Electron lonization (EI)
or Electrospray lonization (ESI).

o Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a
mass analyzer (e.g., quadrupole, time-of-flight).

o Data Analysis: Determine the molecular weight from the molecular ion peak and analyze the
fragmentation pattern to confirm the structure of the compound.

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the comprehensive spectroscopic
analysis of Pyridine-2-sulfonamide.
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Caption: Workflow for the spectroscopic analysis of Pyridine-2-sulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Spectroscopic Profile of Pyridine-2-sulfonamide: An In-
depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152805/docs#spectroscopic-profile-of-pyridine-2-
sulfonamide-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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